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Compound of Interest

Compound Name: IHCH-7113

Cat. No.: B3013062 Get Quote

Technical Support Center: IHCH-7113
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the quality control and analytical methods for

IHCH-7113. The information is presented in a question-and-answer format to directly address

specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)
1. What is IHCH-7113 and what are its primary characteristics?

IHCH-7113 is a putative psychedelic drug belonging to the pyridopyrroloquinoxaline family.[1] It

functions as a potent agonist at the 5-HT₂A serotonin receptor and is under investigation for its

potential antidepressant and antipsychotic activities.[2][3] Key identifiers for IHCH-7113 are:

Property Value

CAS Number 313368-85-3[1]

Molecular Formula C₁₄H₁₉N₃[1][3]

Molar Mass 229.32 g·mol⁻¹[1][3]

IUPAC Name

(6bR,10aS)-3-methyl-2,3,6b,7,8,9,10,10a-

octahydro-1H-pyrido[3',4':4,5]pyrrolo[1,2,3-

de]quinoxaline[1]
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2. How should IHCH-7113 be stored?

For long-term stability, IHCH-7113 should be stored as a solid at -20°C for months to years,

kept dry and in the dark. For short-term storage of a few days to weeks, it can be kept at 0-4°C.

Stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1 month,

protected from light. It is advisable to aliquot the solution after preparation to avoid repeated

freeze-thaw cycles.

3. What are the recommended solvents for dissolving IHCH-7113?

IHCH-7113 has good solubility in various solvent systems. Here are a few recommended

protocols for preparing stock solutions:

Protocol Solvent System Achievable Concentration

1
10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (10.90 mM)

2
10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (10.90 mM)

3 10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (10.90 mM)

If precipitation or phase separation occurs, gentle heating and/or sonication can be used to aid

dissolution.

Quality Control and Analytical Methods
4. What are the recommended analytical methods for determining the purity of IHCH-7113?

High-Performance Liquid Chromatography (HPLC) is the recommended method for assessing

the purity of IHCH-7113. A reverse-phase HPLC method can be developed for this purpose.

Experimental Protocol: HPLC Purity Analysis

Column: C18 column (e.g., 4.6 x 150 mm, 5 µm)

Mobile Phase A: 0.1% Formic acid in Water
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Mobile Phase B: 0.1% Formic acid in Acetonitrile

Gradient:

Time (min) %A %B

0 95 5

20 5 95

25 5 95

26 95 5

| 30 | 95 | 5 |

Flow Rate: 1.0 mL/min

Detection Wavelength: 280 nm

Injection Volume: 10 µL

Column Temperature: 30°C

Standard Concentration: 1 mg/mL in mobile phase A/B (50:50)

5. How can the identity of IHCH-7113 be confirmed?

The identity of IHCH-7113 can be unequivocally confirmed using a combination of Liquid

Chromatography-Mass Spectrometry (LC-MS) and Nuclear Magnetic Resonance (NMR)

spectroscopy.

Experimental Protocol: LC-MS Identity Confirmation

LC Conditions: Utilize the HPLC method described above.

Mass Spectrometer: Electrospray Ionization (ESI) in positive ion mode.

Expected Mass: The protonated molecule [M+H]⁺ should be observed at m/z 230.1652.
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Experimental Protocol: ¹H NMR Spectroscopy

Solvent: Deuterated chloroform (CDCl₃) or Deuterated methanol (CD₃OD)

Concentration: 5-10 mg/mL

Instrument: 400 MHz or higher NMR spectrometer.

Expected Chemical Shifts: The proton NMR spectrum will show characteristic peaks

corresponding to the aromatic and aliphatic protons of the

octahydropyrido[3',4':4,5]pyrrolo[1,2,3-de]quinoxaline structure.

6. How is the content or assay of an IHCH-7113 sample determined?

The content of IHCH-7113 in a sample can be determined using the validated HPLC method

with a certified reference standard.

Experimental Protocol: HPLC Assay

Prepare a stock solution of the IHCH-7113 reference standard of known purity at a

concentration of 1 mg/mL.

Create a calibration curve by preparing a series of dilutions from the stock solution (e.g., 0.5,

0.25, 0.1, 0.05, 0.01 mg/mL).

Inject each standard and the sample solution (at a known concentration, e.g., 0.2 mg/mL)

into the HPLC system.

Plot the peak area of the reference standard against its concentration to generate a linear

regression curve.

Calculate the concentration of IHCH-7113 in the sample by interpolating its peak area from

the calibration curve.
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Problem Possible Cause(s) Recommended Solution(s)

Poor peak shape (tailing or

fronting) in HPLC

- Column degradation-

Inappropriate mobile phase

pH- Sample overload

- Replace the column.- Adjust

the mobile phase pH to be at

least 2 pH units away from the

pKa of IHCH-7113.- Reduce

the injection volume or sample

concentration.

Inconsistent retention times in

HPLC

- Fluctuation in mobile phase

composition- Column

temperature variation- Air

bubbles in the system

- Ensure the mobile phase is

well-mixed and degassed.-

Use a column oven to maintain

a stable temperature.- Purge

the pump to remove any air

bubbles.

Low signal intensity in MS

- Poor ionization- Sample

degradation- Incorrect MS

settings

- Optimize ESI source

parameters (e.g., capillary

voltage, gas flow).- Prepare

fresh samples and use

appropriate storage

conditions.- Ensure the mass

spectrometer is tuned and

calibrated for the mass range

of interest.

Extra peaks in NMR spectrum

- Presence of impurities-

Residual solvent- Water in the

sample

- Check the purity by HPLC.-

Ensure the deuterated solvent

is of high purity.- Use a dry

NMR tube and solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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